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Compound of Interest

Compound Name: 1-Chlorooctane

Cat. No.: B7769401

As a Senior Application Scientist, my primary focus extends beyond the successful application
of our products to encompass the entire lifecycle of a chemical within the laboratory, including
its safe and compliant disposal. 1-Chlorooctane, a valuable alkylating agent and solvent in
organic synthesis, requires meticulous handling not only during use but, critically, at the end of
its life as a waste product.[1][2] Improper disposal poses significant risks to personnel and the
environment. This guide provides a comprehensive, step-by-step protocol for the proper
management and disposal of 1-chlorooctane waste, grounded in regulatory compliance and
best laboratory practices.

Understanding the Hazard Profile of 1-Chlorooctane

The "why" behind stringent disposal protocols begins with a clear understanding of the
chemical's intrinsic hazards. 1-Chlorooctane is not a benign substance; its physical, health,
and environmental properties necessitate its classification as a regulated hazardous waste.

o Health Hazards: Direct contact with liquid 1-chlorooctane can irritate the skin and eyes.[3]
[4] Inhalation of its vapors may cause respiratory tract irritation and dizziness.[3][4] A
significant concern is its classification as an aspiration hazard, meaning it can be fatal if
swallowed and subsequently enters the lungs.

o Physical Hazards: It is a combustible liquid with a flash point of approximately 65-70°C (150-
158°F), meaning it can ignite when exposed to a source of ignition.[1][5][6] Its vapors can
form explosive mixtures with air, especially in enclosed spaces.[5]
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e Environmental Hazards: 1-Chlorooctane is classified as very toxic to aquatic life with long-
lasting effects.[2][7][8] Its release into the environment must be strictly avoided to prevent
contamination of waterways and harm to ecosystems.[7]

: L :

Property Value Source(s)
CAS Number 111-85-3 [1][2]
Molecular Formula C8H17CI [1112][3]
Physical State Colorless Liquid [31[5]

Flash Point ~65 - 70 °C (150 - 158 °F) [1][51[6][7]
Density ~0.87 g/cm?3 at 20°C [31[6]
Water Solubility Insoluble / Sparingly Soluble [11[2][3]

H227 (Combustible liquid),
H304 (May be fatal if
swallowed and enters
GHS Hazard Statements ] ) [7]
airways), H410 (Very toxic to
aquatic life with long lasting

effects)

Regulatory Framework: Classification as Hazardous
Waste

In the United States, the Environmental Protection Agency (EPA) regulates chemical waste
under the Resource Conservation and Recovery Act (RCRA). As a halogenated organic
compound, 1-chlorooctane waste falls squarely into this regulatory framework.

Waste streams are generally classified in two ways: "listed" wastes and "characteristic" wastes.

o Listed Wastes: The EPA maintains lists of wastes from specific industrial processes (K-list)
and from non-specific sources (F-list). Spent halogenated solvents are specifically regulated
under F-codes such as FO01 and F002.[9][10] These lists typically apply to solvent mixtures
containing 10% or more of certain halogenated solvents.[10][11] While 1-chlorooctane is
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not individually named in the most common lists, it belongs to the chemical class of
chlorinated hydrocarbons that are heavily regulated.[12][13][14]

o Characteristic Wastes: Even if not explicitly listed, a waste is considered hazardous if it
exhibits one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[15] 1-
Chlorooctane waste would be classified as hazardous due to its Ignitability (flash point
below 140°F/60°C is the threshold, and 1-chlorooctane is close enough to warrant caution
and verification) and its Toxicity (due to its profound effects on aquatic life).[12][15]

The core directive is unambiguous: all waste containing 1-chlorooctane must be managed as
regulated hazardous waste.[6]

Standard Operating Procedure: Waste Collection
and Storage

Proper disposal begins at the point of generation. Adherence to a strict, self-validating protocol
Is essential for safety and compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling waste, always wear appropriate PPE. This includes:
¢ Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Chemical safety goggles or a face shield.[4]

e Lab Coat: A standard lab coat to protect from splashes.[4]

Step 2: Waste Segregation (The Critical Step)

This is the most crucial part of the process. Never mix halogenated waste with non-
halogenated waste.

o Causality: Halogenated solvents require specific, high-cost disposal methods, often involving
high-temperature incineration to ensure the complete destruction of the halogenated
compounds and prevent the formation of toxic byproducts like dioxins. Non-halogenated
solvents can often be recycled or disposed of through less intensive means.[14] Mixing a
small amount of 1-chlorooctane waste into a large drum of non-halogenated solvent waste
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(like acetone or ethanol) contaminates the entire drum, forcing it to be treated as
halogenated waste and dramatically increasing disposal costs.[14]

Procedure: Designate a specific, clearly labeled waste container solely for "Halogenated
Organic Waste."

Step 3: Containerization

Container Type: Use a chemically compatible container. While the original container can be
used, dedicated high-density polyethylene (HDPE) or glass containers are preferred.[15][16]
Ensure the container is in good condition, free of cracks, and has a secure, leak-proof cap.
[16][17]

Headspace: Do not overfill the container. Leave at least 10% of the volume as headspace to
allow for vapor expansion.[16]

Step 4: Labeling

Proper labeling is a regulatory requirement and a cornerstone of laboratory safety.[17]

Content: The label must clearly state "Hazardous Waste" and list all chemical constituents by
name (e.g., "Waste 1-Chlorooctane,” "Methylene Chloride," etc.).

Hazards: Indicate the relevant hazards (e.g., "Ignitable,” "Toxic").

Step 5: Storage in a Satellite Accumulation Area (SAA)

Location: Store the sealed and labeled waste container in a designated SAA, which must be
at or near the point of generation.[15] Do not move waste between different labs for
consolidation.[15]

Conditions: The SAA should be a cool, dry, and well-ventilated area, away from heat
sources, open flames, or sparks.[3][4][6]

Secondary Containment: Place the waste container inside a larger, chemically resistant tub
or tray to contain any potential leaks.[16][18]

The Disposal Workflow
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Once the waste container is full or has been accumulating for a period defined by your
institution's policy (often 6-12 months), it must be transferred for final disposal.[15] This process
should follow a clear, logical path coordinated with your institution's Environmental Health &
Safety (EHS) office.

Caption: Decision workflow for 1-chlorooctane waste management.

Emergency Procedures: Spill Management

Accidents happen, and a prepared response is critical. It is vital to distinguish between a minor
spill that can be handled by trained lab personnel and a major spill requiring an emergency
response.[19]

A spill is minor only if it meets ALL the following criteria:

The quantity is small (< 1 liter).

It is not highly toxic.

There is no immediate fire or respiratory hazard.

You are trained and comfortable with the cleanup procedure.[19]

Protocol for a Minor 1-Chlorooctane Spill

o Alert & Secure: Immediately alert personnel in the area. Restrict access.[20]

o Eliminate Ignition Sources: Turn off all nearby hot plates, burners, and other potential
sources of ignition.[5][19]

o Ventilate: Ensure the area is well-ventilated. Open a fume hood sash if the spill is contained
within it.[4][19]

o Don PPE: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat. If
vapor concentrations are high, a respirator may be necessary.[4][5]

« Contain: Prevent the spill from spreading or entering drains by creating a dike around it with
an inert, non-combustible absorbent material like vermiculite, sand, or diatomaceous earth.
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[5][19][21] DO NOT use paper towels, as they can increase the rate of evaporation and are
combustible.[19]

o Absorb: Working from the outside in, apply the absorbent material to the spill.[20]

o Collect: Once absorbed, carefully scoop the material using non-sparking tools into a
designated, leak-proof container.[19][20]

o Label and Dispose: Seal the container, label it as "Hazardous Waste: 1-Chlorooctane Spill
Debris," and manage it through your EHS office for proper disposal.[19][20]

o Decontaminate: Clean the spill surface with soap and water, and collect the cleaning
materials as hazardous waste.[19]

e Report: Report the incident to your supervisor and EHS office.[20]

For any spill that does not meet the "minor” criteria, evacuate the area immediately and call
emergency services and your EHS office.

Waste Minimization: The First Line of Defense

The most effective disposal procedure is to minimize the creation of waste in the first place.[18]
[22] This principle, often called "source reduction," is both environmentally responsible and
cost-effective.

e Prudent Purchasing: Order only the quantity of 1-chlorooctane required for your
experiments.[15]

» Scale Reduction: Where possible, reduce the scale of experiments to minimize the volume of
waste generated.[15][22]

 Inventory Management: Maintain an accurate chemical inventory to avoid purchasing
duplicates and to identify surplus chemicals that can be shared with other labs.[15][16]

By integrating these principles of hazard awareness, regulatory compliance, and meticulous
procedure, you can ensure that the disposal of 1-chlorooctane is handled safely and
responsibly, protecting yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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